Cas no 1845884-17-4 ((2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1845884-17-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 6192841
• PubChem ID: 126984471
• Update Time: 2025-06-11

(2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• 1845884-17-4
• (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoicacid
• EN300-1297352

• Inchi： 1S/C6H10N4O2/c1-10-8-3-4(9-10)2-5(7)6(11)12/h3,5H,2,7H2,1H3,(H,11,12)/t5-/m1/s1
• InChI Key： DAIQGFKGBKDJBM-RXMQYKEDSA-N
• SMILES： OC([C@@H](CC1C=NN(C)N=1)N)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 94Ų

Additional information on (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid

Introduction to (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1845884-17-4)

(2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1845884-17-4, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a chiral center and a triazole moiety, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The< strong>structure of (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid consists of an amino acid derivative with a substituted triazole ring. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for developing new medications. The presence of the< strong>triazole ring enhances the compound's stability and bioavailability, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>biological activity of (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid has been explored in several preclinical studies. These studies have highlighted its potential in inhibiting key enzymes involved in inflammatory responses and metabolic disorders. For instance, preliminary data suggest that this compound may interfere with the activity of< strong>CASPase, an enzyme critical in apoptosis and inflammation.

The< strong>pharmacological properties of this compound are further enhanced by its stereochemistry. The (R)-configuration at the chiral center contributes to its specificity and affinity for biological targets. This is particularly important in drug design, where enantiomeric purity can significantly influence efficacy and safety profiles. The< strong>synthesis of (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric excess.

Recent advancements in computational chemistry have enabled researchers to predict the< strong>binding affinity and interactions of this compound with biological targets. Molecular docking studies have shown that it can bind effectively to proteins involved in cancer pathways, suggesting its potential as an anticancer agent. Additionally, the< strong>triazole moiety's ability to form hydrogen bonds and π-stacking interactions with biomolecules makes it a versatile pharmacophore.

The< strong>drug discovery pipeline has seen significant progress with the inclusion of (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid as a lead compound. Researchers are exploring its efficacy in treating conditions such as neurodegenerative diseases and autoimmune disorders. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders.

In conclusion, (2R)-2-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid represents a promising candidate for further development in pharmaceuticals. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs.